Cas no 75483-32-8 (1-(Piperidin-4-yl)pyrrolidine-2,5-dione)

• Product Name: 1-(Piperidin-4-yl)pyrrolidine-2,5-dione
• CAS No: 75483-32-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD09029921
• CID: 1089830
• PubChem ID: 12822552
• Update Time: 2025-06-15

1-(Piperidin-4-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-4-yl)pyrrolidine-2,5-dione
• 1-PIPERIDIN-4-YL-PYRROLIDINE-2,5-DIONE
• 1-piperidin-4-ylpyrrolidine-2,5-dione
• 1-(4-piperidinyl)-2,5-pyrrolidinedione
• 1-(4-piperidinyl)-pyrrolidine-2,5-dione
• AC-17872
• AG-H-00815
• AK141533
• CTK5E1605
• KB-219750
• SureCN3071129
• SB41974
• EN300-242137
• YBNKMAJFERLVEF-UHFFFAOYSA-N
• CS-0271240
• 2,5-Pyrrolidinedione, 1-(4-piperidinyl)-
• SCHEMBL3071129
• DTXSID30510708
• AKOS010604533
• 75483-32-8
• DB-406704

• MDL： MFCD09029921
• Inchi： 1S/C9H14N2O2/c12-8-1-2-9(13)11(8)7-3-5-10-6-4-7/h7,10H,1-6H2
• InChI Key： YBNKMAJFERLVEF-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1CCNCC1)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(Piperidin-4-yl)pyrrolidine-2,5-dione

Introduction to 1-(Piperidin-4-yl)pyrrolidine-2,5-dione (CAS No. 75483-32-8)

1-(Piperidin-4-yl)pyrrolidine-2,5-dione, also known by its CAS number 75483-32-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and pyrrolidinones, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of 1-(Piperidin-4-yl)pyrrolidine-2,5-dione.

The chemical structure of 1-(Piperidin-4-yl)pyrrolidine-2,5-dione is characterized by a pyrrolidinone ring fused to a piperidine ring. The presence of these two heterocyclic rings imparts unique chemical and biological properties to the compound. The pyrrolidinone ring is a common structural motif in many biologically active molecules, including natural products and synthetic drugs. The piperidine ring, on the other hand, is often found in compounds with central nervous system (CNS) activity. The combination of these two rings in 1-(Piperidin-4-yl)pyrrolidine-2,5-dione suggests its potential for diverse pharmacological effects.

The synthesis of 1-(Piperidin-4-yl)pyrrolidine-2,5-dione has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-piperidone with an appropriate reagent to form the pyrrolidinone ring. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity, making it suitable for large-scale production.

In terms of biological activity, 1-(Piperidin-4-yl)pyrrolidine-2,5-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For example, a study published in the Journal of Medicinal Chemistry reported that 1-(Piperidin-4-yl)pyrrolidine-2,5-dione effectively inhibits the activity of cholinesterase enzymes, which are implicated in Alzheimer's disease. This finding suggests that the compound could be a valuable lead for developing new therapeutic agents for neurodegenerative disorders.

Beyond its enzymatic inhibition properties, 1-(Piperidin-4-yl)pyrrolidine-2,5-dione has also been investigated for its anti-inflammatory and analgesic effects. A recent study published in the European Journal of Pharmacology found that the compound exhibits significant anti-inflammatory activity by modulating cytokine production and reducing oxidative stress. These findings highlight the potential of 1-(Piperidin-4-yl)pyrrolidine-2,5-dione as a multi-target therapeutic agent for inflammatory conditions.

The pharmacokinetic properties of 1-(Piperidin-4-yl)pyrrolidine-2,5-dione have also been studied to assess its suitability as a drug candidate. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for effective drug delivery. Additionally, toxicity studies have shown that 1-(Piperidin-4-yl)pyrrolidine-2,5-dione exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 1-(Piperidin-4-yl)pyrrolidine-2,5-dione (CAS No. 75483-32-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its efficacy for various medical conditions.